N-[1-(2,4-dimethylphenyl)ethyl]-N'-(4-ethoxyphenyl)thiourea

• IUPAC Name: 1-[1-(2,4-dimethylphenyl)ethyl]-3-(4-ethoxyphenyl)thiourea
• InChI: InChI=1S/C19H24N2OS/c1-5-22-17-9-7-16(8-10-17)21-19(23)20-15(4)18-11-6-13(2)12-14(18)3/h6-12,15H,5H2,1-4H3,(H2,20,21,23)
• InChI Key: DZJJXEJRIMUKRZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NC(C)C2=C(C=C(C=C2)C)C
• Molecular Formula: C19H24N2OS
• Molecular Weight: 328.5 g/mol

Description

Thioureas are a class of organic compounds that share a common functional group characterized by a sulfur atom connected by double bonds to a nitrogen atom and single bonds to two other entities. The remaining two valences on the sulfur atom are typically occupied by organic groups.

Synthesis Analysis

The synthesis of thioureas typically involves the reaction of amines with an isothiocyanate. Specific conditions and reactants can vary widely depending on the desired thiourea derivative.

Molecular Structure Analysis

The molecular structure of a thiourea derivative like “N-[1-(2,4-dimethylphenyl)ethyl]-N’-(4-ethoxyphenyl)thiourea” would be characterized by the presence of the thiourea functional group, along with additional substituents attached to the nitrogen atoms.

Chemical Reactions Analysis

Thioureas are known to participate in a variety of chemical reactions. They can act as nucleophiles, and they are also known to be ligands in coordination chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific thiourea derivative would depend on its exact structure. In general, thioureas are solid at room temperature and are soluble in common organic solvents.

Mechanism of Action

The mechanism of action of thioureas can vary widely depending on their structure and the context in which they are used. Some thioureas are used as building blocks in organic synthesis, while others have biological activity.

Safety and Hazards

Like all chemicals, thioureas should be handled with care. Some thioureas are known to be toxic, and they may also be irritants. Always refer to the Material Safety Data Sheet (MSDS) for the specific thiourea compound you are working with.

Future Directions

The study of thioureas is an active area of research in both organic chemistry and medicinal chemistry. Future research may lead to the development of new synthetic methods involving thioureas, as well as new applications for these compounds in medicine and other fields.